Cas no 82722-57-4 (1H-Inden-2-ol, 2,3-dihydro-1-[(2-hydroxyethyl)methylamino]-, trans-)

1H-Inden-2-ol, 2,3-dihydro-1-[(2-hydroxyethyl)methylamino]-, trans- structure
82722-57-4 structure
Product Name:1H-Inden-2-ol, 2,3-dihydro-1-[(2-hydroxyethyl)methylamino]-, trans-
CAS No:82722-57-4
MF:C12H17NO2
MW:207.268883466721
CID:583441
PubChem ID:12950864
Update Time:2025-04-19

1H-Inden-2-ol, 2,3-dihydro-1-[(2-hydroxyethyl)methylamino]-, trans- Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-2-ol, 2,3-dihydro-1-[(2-hydroxyethyl)methylamino]-, trans-
    • (1R,2R)-1-[2-hydroxyethyl(methyl)amino]-2,3-dihydro-1H-inden-2-ol
    • 82722-57-4
    • DTXSID50513751
    • (1R,2R)-1-[(2-Hydroxyethyl)(methyl)amino]-2,3-dihydro-1H-inden-2-ol
    • Inchi: 1S/C12H17NO2/c1-13(6-7-14)12-10-5-3-2-4-9(10)8-11(12)15/h2-5,11-12,14-15H,6-8H2,1H3/t11-,12-/m1/s1
    • InChI Key: NINKXZPUNYTJMC-VXGBXAGGSA-N
    • SMILES: O[C@@H]1CC2C=CC=CC=2[C@H]1N(C)CCO

Computed Properties

  • Exact Mass: 207.125928785g/mol
  • Monoisotopic Mass: 207.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 43.7Ų
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